![molecular formula C6H3Cl2NO4S B2485465 5-Chloro-2-nitrobenzenesulfonyl chloride CAS No. 21792-87-0](/img/structure/B2485465.png)
5-Chloro-2-nitrobenzenesulfonyl chloride
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Overview
Description
5-Chloro-2-nitrobenzenesulfonyl chloride is a chemical compound used in various organic synthesis processes, including the preparation of intermediates for pesticides and other functional materials. Its utility lies in its reactive sulfonyl chloride group, which facilitates further chemical modifications.
Synthesis Analysis
One approach to synthesizing related compounds involves chlorosulfonation, a process described for the synthesis of 2-Chloro-4-fluoro-5-nitrobenzenesulfonyl chloride. This process can potentially be adapted for the synthesis of this compound, involving chlorosulfonation of a suitable precursor nitrochlorobenzene derivative followed by specific substitutions to introduce the desired functional groups (Xiao-hua Du et al., 2005).
Molecular Structure Analysis
The molecular structure of related compounds has been studied through X-ray crystallography and spectroscopic methods. These analyses provide insights into the geometrical arrangement of atoms within the molecule, essential for understanding its reactivity and physical properties. While specific data on this compound is not directly available, studies on similar compounds highlight the importance of such analyses in determining molecular conformations and interactions (G. Estiu et al., 2014).
Scientific Research Applications
Synthesis of Pesticides
5-Chloro-2-nitrobenzenesulfonyl chloride is utilized in the synthesis of certain pesticides. For instance, it contributes to the preparation of key intermediates like methyl 5-amino-2-chloro-4-fluorophenylthioacetate, which is crucial in developing herbicides like j7uthiacet-methyl (Xiao-hua Du, Sheng Chen, Mei-Ru Zheng, Zhen-yuan Xu, 2005).
Green Synthesis Methods
Research has focused on developing green synthesis methods for derivatives of this compound, such as 3-Nitrobenzenesulfonyl chloride. These methods aim to reduce the environmental impact by minimizing acidic waste gas and wastewater (Chen Zhong-xiu, 2009).
Solid-Phase Synthesis
Polymer-supported benzenesulfonamides prepared from this compound serve as key intermediates in various chemical transformations. These include rearrangements to yield diverse privileged scaffolds, making them significant in combinatorial chemistry (Veronika Fülöpová, M. Soural, 2015).
Synthesis of Pharmaceuticals
This compound is used in the synthesis of pharmaceutical intermediates. For example, it assists in the production of intermediates for Clopidrogel, an antiplatelet drug (Yinghua Li, Hong-wu Xu, Liuxue Zhang, 2012).
Application in Analytical Chemistry
It has applications in analytical chemistry, notably in increasing the sensitivity of liquid chromatography–mass spectrometry for detecting estrogens in biological fluids. This is achieved by derivatizing estrogens with 4-nitrobenzenesulfonyl chloride to enhance detection responses (T. Higashi, Naoki Takayama, Tadashi Nishio, Emi Taniguchi, K. Shimada, 2006).
Application in Dye Industry
This compound is used in the synthesis of reactive dyes, particularly in creating derivatives of 6,13-dichlorotriphenodioxazine. These dyes have specific application properties making them suitable for various uses in the dye industry (J. Kraska, Z. Boruszczak, B. Łandwijt, 1999).
Biodegradation Research
Studies have been conducted on the biodegradation of related compounds like 1-Chloro-4-Nitrobenzene, providing insights into environmental remediation and the degradation pathways of similar chloro-nitrobenzene compounds (E. Katsivela, V. Wray, D. Pieper, R. Wittich, 1999).
Mechanism of Action
Mode of Action
5-Chloro-2-nitrobenzenesulfonyl chloride, like other sulfonyl chlorides, is an electrophile that can undergo nucleophilic substitution reactions. It can react with nucleophiles such as amines, alcohols, and thiols to form sulfonamides, sulfonate esters, and sulfonate thioesters, respectively .
Action Environment
Environmental factors such as pH, temperature, and the presence of other reactive species can influence the action, efficacy, and stability of this compound . For instance, its reactivity might be enhanced in basic conditions due to the increased availability of nucleophiles.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
It is known that benzylic halides, which are structurally similar to 5-Chloro-2-nitrobenzenesulfonyl chloride, typically react via an SN1 or SN2 pathway, depending on their substitution pattern .
Molecular Mechanism
It is known that benzylic halides can undergo free radical reactions , but whether this applies to this compound is unclear.
properties
IUPAC Name |
5-chloro-2-nitrobenzenesulfonyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3Cl2NO4S/c7-4-1-2-5(9(10)11)6(3-4)14(8,12)13/h1-3H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNNFIOQFBJVJMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)S(=O)(=O)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3Cl2NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.06 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
21792-87-0 |
Source
|
Record name | 5-chloro-2-nitrobenzene-1-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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